2-(3,5-Difluorophenyl)cyclohexan-1-one
Description
2-(3,5-Difluorophenyl)cyclohexan-1-one is a fluorinated cyclohexanone derivative characterized by a 3,5-difluorophenyl substituent at the 2-position of the cyclohexanone ring. This structural motif confers unique electronic and steric properties, making it a candidate for applications in organic electronics, pharmaceuticals, and materials science. The electron-withdrawing fluorine atoms enhance the compound’s stability and influence its reactivity in synthetic pathways, such as nucleophilic additions or cross-coupling reactions.
Properties
Molecular Formula |
C12H12F2O |
|---|---|
Molecular Weight |
210.22 g/mol |
IUPAC Name |
2-(3,5-difluorophenyl)cyclohexan-1-one |
InChI |
InChI=1S/C12H12F2O/c13-9-5-8(6-10(14)7-9)11-3-1-2-4-12(11)15/h5-7,11H,1-4H2 |
InChI Key |
BCKRXKACSIHDOS-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC(=O)C(C1)C2=CC(=CC(=C2)F)F |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Electronic Effects: The dimethylamino group in PLS-0199 introduces basicity and hydrogen-bonding capacity, which may enhance solubility in polar solvents compared to the parent compound.
- Reactivity: Fluorine substitution in all analogs enhances oxidative stability, but the cyclohexanone core in the target compound offers a versatile ketone for further functionalization.
Organic Electronics
For example, Tang and Vanslyke’s work on organic electroluminescent diodes demonstrated that fluorinated aromatics improve electron injection and quantum efficiency . The target compound’s fluorine atoms may similarly reduce exciton recombination barriers.
Pharmaceutical Intermediates
The dimethylamino derivative (PLS-0199) has been explored in chiral synthesis due to its stereochemical complexity. Its amino group enables acid-base interactions critical for asymmetric catalysis, a feature absent in the target compound .
Recommendations :
Conduct comparative studies on charge mobility in fluorinated cyclohexanones vs. heterocyclic analogs.
Explore the target compound’s role in perovskite solar cells, leveraging fluorine’s interfacial passivation effects.
References : Tang, C., & Vanslyke, S. (1987). Organic Electroluminescent Diodes. Chemical Catalog (2023). Products: PLS-0197 to PLS-0200.
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
